Cas no 942189-96-0 (1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
• CAS No: 942189-96-0
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD15071796
• CID: 3161801
• PubChem ID: 59511346
• Update Time: 2025-04-21

1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl 3-O-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
• 1-TERT-BUTYL 3-METHYL 3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
• Methyl 1-Boc-3-fluoropyrrolidine-3-carboxylate
• WJXDMHSZPKIZKP-UHFFFAOYSA-N
• PB15188
• 1,3-PYRROLIDINEDICARBOXYLIC ACID, 3-FLUORO-, 1-(1,1-DIMETHYLETHYL) 3-METHYL ESTER
• 3-Methyl 1-boc-3-fluoropyrrolidine-3-carboxylate
• 1-O-tert-butyl 3-O-methyl (3R)-3-fluoropyrrolidine-1,3-dicarboxylat
• CS-0052369
• AS-42221
• Methyl 1-N-Boc-3-Fluoropyrrolidine-3-Carboxylate
• SY233724
• AKOS025396265
• 3-Fluoro-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
• MFCD27986980
• SCHEMBL2325402
• 942189-96-0
• 1-(Tert-butyl) 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate
• DB-132149
• SY099914
• Methyl (R)-N-Boc-3-fluoropyrrolidine-3-carboxylate
• MFCD15071796
• DTXSID40732217
• 1-TERT-BUTYL3-METHYL3-FLUOROPYRROLIDINE-1,3-DICARBOXYLATE
• SY233838
• MFCD27986981
• 1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate

• MDL： MFCD15071796
• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(15)13-6-5-11(12,7-13)8(14)16-4/h5-7H2,1-4H3
• InChI Key： WJXDMHSZPKIZKP-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 283.2±40.0 °C at 760 mmHg
• Flash Point: 125.1±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Tert-butyl 3-methyl 3-fluoropyrrolidine-1,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids